Cas no 742086-10-8 (1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide)

• Product Name: 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide
• CAS No: 742086-10-8
• MF: C₈H₈F₆N₂O₄S₂
• MW: 374.2805
• MDL: MFCD32062925
• CID: 4655922
• PubChem ID: 146680230
• Update Time: 2025-05-26

1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1-methylpyridin-1-ium;1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
• 742086-10-8
• 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide
• D91622

• MDL： MFCD32062925
• Inchi： InChI=1S/C6H8N.C2HF6NO4S2/c1-7-5-3-2-4-6-7;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h2-6H,1H3;9H/q+1;
• InChI Key： YVRSRPOKULOYIQ-UHFFFAOYSA-N
• SMILES： C[N+]1=CC=CC=C1.C(F)(F)(F)S(=O)(=O)NS(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 374.99079309g/mol
• Monoisotopic Mass: 374.99079309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 43.0 to 47.0 deg-C

1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide

Introduction to 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide (CAS No. 742086-10-8) and Its Applications in Modern Chemistry

The compound 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide, with the chemical formula C₆H₈N₂[CF₃SO₂]₂, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. Its unique structure, featuring a methylpyridinium cation paired with two trifluoromethanesulfonyl anions, imparts exceptional properties that make it a valuable tool in various applications. This introduction delves into the compound's characteristics, its significance in contemporary research, and its potential future uses.

The molecular structure of 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide is characterized by its high polarity and stability, which stem from the presence of highly electronegative fluorine atoms in the trifluoromethanesulfonyl groups. This polarity contributes to its excellent solvency properties, making it an effective solvent or additive in a range of chemical reactions. The compound's stability under various conditions further enhances its utility in industrial and laboratory settings.

In recent years, 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide has been extensively studied for its role in ionic liquids (ILs). Ionic liquids are a class of novel solvents that offer advantages such as high thermal stability, low volatility, and tunable physical properties. The use of 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide as an ionic liquid has been explored in catalysis, electrochemistry, and separation processes. For instance, it has been shown to enhance the efficiency of catalytic reactions by providing a stable medium that facilitates the interaction between reactants and catalysts.

One of the most intriguing applications of 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide is in the field of energy storage. Researchers have investigated its potential use as an electrolyte component in supercapacitors and batteries. The high ionic conductivity and thermal stability of this compound make it an ideal candidate for improving the performance of energy storage devices. Studies have demonstrated that incorporating 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide into electrolyte formulations can significantly enhance charge-discharge rates and cycle life.

The pharmaceutical industry has also shown interest in 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide due to its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules has been exploited to improve drug solubility and bioavailability. Additionally, the compound's antimicrobial properties have been investigated, with some studies suggesting its effectiveness against certain bacterial strains. These findings open up new avenues for developing novel antimicrobial agents based on this compound.

Another area where 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide has made a notable impact is in materials science. The compound's unique chemical properties have been leveraged to develop new materials with enhanced thermal and electrical conductivity. For example, it has been used to create conductive polymers and coatings that exhibit superior performance under extreme conditions. These advancements highlight the versatility of 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide as a building block for innovative materials.

Recent research has also explored the use of 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide in analytical chemistry. Its high selectivity and sensitivity make it an excellent candidate for developing new analytical methods for detecting trace amounts of substances. For instance, it has been used in chromatography and mass spectrometry to improve the separation and detection of complex mixtures. These applications underscore the compound's importance in advancing analytical techniques.

The environmental impact of using 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide is another critical consideration. While the compound offers numerous benefits, its environmental fate needs to be carefully evaluated. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring that the compound can be used safely and sustainably in various applications.

In conclusion, 1-Methylpyridinium Bis(trifluoromethanesulfonyl)imide (CAS No. 742086-10-8) is a versatile compound with a wide range of applications across multiple fields. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As research continues to uncover new uses for this compound, its importance in modern chemistry is only set to grow.